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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B612673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Overview
Gastrin I (1-14), human, is a 14-amino acid fragment of the gastrointestinal peptide hormone

Gastrin I.[1][2] As a selective agonist for the cholecystokinin B (CCK2) receptor, it is a critical

tool for research into gastric acid secretion, gastrointestinal cell proliferation, and CCK2

receptor signaling pathways.[3] Proper handling and solubilization of this peptide are crucial for

obtaining reliable and reproducible experimental results. This document provides detailed

protocols for the dissolution, storage, and application of human Gastrin I (1-14).

Solubility Data
The solubility of Human Gastrin I (1-14) can vary depending on the solvent and the presence of

counter-ions (e.g., TFA). The peptide has a net negative charge due to a high number of

glutamic acid residues, which influences solvent selection.[2] Quantitative solubility data from

suppliers is summarized below.
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Solvent Concentration Method Source

DMSO
≥ 100 mg/mL (≥ 54.95

mM)
Direct Dissolution [1]

Water (H₂O)
100 mg/mL (54.95

mM)
Requires sonication [1]

PBS
100 mg/mL (54.95

mM)
Requires sonication [1]

1% Ammonia 1 mg/mL Requires sonication [3]

Note: The designation "≥" indicates that the saturation point was not reached at the specified

concentration.[1]

Reconstitution Protocol
Due to the acidic nature of the peptide, a stepwise approach to solubilization is recommended

to achieve the desired concentration.

3.1 Materials

Lyophilized Human Gastrin I (1-14) peptide

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Dimethyl sulfoxide (DMSO), anhydrous, sterile-filtered

Ammonium hydroxide (NH₄OH), dilute solution (e.g., 1%) (Optional)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Bath sonicator
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3.2 Step-by-Step Procedure

Preparation: Before opening, bring the vial of lyophilized peptide to room temperature for at

least 15-20 minutes to prevent condensation.

Initial Solvent Selection: Based on the peptide's negative charge, water is the recommended

starting solvent.[2]

Reconstitution:

Add the calculated volume of sterile water to the vial to achieve the target concentration.

For example, to prepare a 10 mg/mL stock, add 100 µL of water to 1 mg of peptide.

Vortex the vial gently for 10-15 seconds.

Enhancing Solubility (If Necessary):

If the peptide does not fully dissolve in water, sonicate the solution in a bath sonicator for

5-10 minutes.[1] Check for clarity.

If cloudiness or particulates persist, the addition of a few microliters (<50 µL) of a weak

base like ammonium hydroxide can improve solubility.[2]

As an alternative for highly concentrated stock solutions, DMSO can be used.[1][2] Add

the desired volume of DMSO and vortex until the peptide is fully dissolved.

Final Dilution: For aqueous-based cellular assays, a concentrated stock in DMSO can be

serially diluted to the final working concentration using the appropriate aqueous buffer (e.g.,

PBS, cell culture medium). Ensure the final DMSO concentration is low (typically <0.5%) to

avoid solvent-induced cytotoxicity.

Storage and Stability
Proper storage is critical to maintain the biological activity of the peptide.

Lyophilized Powder: Store desiccated at -20°C for up to one year or at -80°C for up to two

years.[1]
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Stock Solutions: After reconstitution, it is highly recommended to create single-use aliquots

to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C for up to 2 months or at -80°C for up to 6 months.[1][4]

Biological Activity and Signaling Pathway
Gastrin I binds to and activates the CCK2 receptor, a G protein-coupled receptor (GPCR).[5]

This interaction primarily triggers Gq and Gα12/13 protein signaling cascades.[6][7] The

activation of Gαq stimulates Phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into the second messengers inositol trisphosphate

(IP₃) and diacylglycerol (DAG).[8] These events lead to an increase in intracellular calcium

(Ca²⁺) and the activation of Protein Kinase C (PKC), ultimately modulating cellular processes

like proliferation and acid secretion.[6][7]
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Caption: Gastrin I (1-14) signaling via the CCK2 receptor Gq pathway.

Example Experimental Protocol: In Vitro Cell
Proliferation Assay
This protocol outlines a general workflow for assessing the mitogenic effects of Gastrin I (1-14)

on a responsive cell line (e.g., gastric cancer cells expressing CCK2R).

6.1 Workflow
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1. Reconstitute Gastrin I (1-14)
(e.g., 1 mM Stock in DMSO)

2. Seed Cells
(e.g., 5,000 cells/well in 96-well plate)

3. Serum Starve Cells
(Synchronize cell cycle, 12-24h)

4. Treat with Gastrin I (1-14)
(Dose-response, e.g., 0.1 nM - 1 µM)

5. Incubate
(e.g., 48-72 hours)

6. Add Proliferation Reagent
(e.g., MTS, WST-1, or BrdU)

7. Measure Signal
(Absorbance/Fluorescence)

8. Analyze Data
(Calculate EC₅₀)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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